Cas no 459421-71-7 (methyl 7-(4-fluorophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: methyl 7-(4-fluorophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 459421-71-7
• MF: C₁₄H₁₃FN₄O₂
• MW: 288.277025938034
• CID: 6500424
• Update Time: 2025-06-26

methyl 7-(4-fluorophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(4-fluorophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• methyl 7-(4-fluorophenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-(4-fluorophenyl)-1,7-dihydro-5-methyl-, methyl ester

• Inchi： 1S/C14H13FN4O2/c1-8-11(13(20)21-2)12(9-3-5-10(15)6-4-9)19-14(18-8)16-7-17-19/h3-7,12H,1-2H3,(H,16,17,18)
• InChI Key： HCWDOWKXAXDZNW-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C1=CC=C(F)C=C1)C(C(OC)=O)=C(C)N=2

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 386.2±52.0 °C(Predicted)
• pka: 6.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on methyl 7-(4-fluorophenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

Methyl 7-(4-fluorophenyl)-5-methyl-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate: A Comprehensive Overview

The compound with CAS No. 459421-71-7, known as methyl 7-(4-fluorophenyl)-5-methyl-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazolopyrimidines, which are well-known for their potential as bioactive agents in drug discovery. The methyl group and fluorophenyl substituent in its structure contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in targeting various disease pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation. The fluorophenyl group is particularly significant as it enhances the molecule's lipophilicity, improving its ability to cross cellular membranes and interact with target proteins.

The synthesis of methyl 7-(4-fluorophenyl)-5-methyl-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate involves a multi-step organic synthesis process. Key steps include the formation of the triazolopyrimidine core through cyclization reactions and subsequent functionalization to introduce the methyl and fluorophenyl substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields.

In terms of physical properties, this compound has a melting point of approximately 230°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for formulation into various drug delivery systems, including tablets and capsules.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. Molecular docking studies conducted using software like AutoDock Vina have revealed strong interactions with ATP-binding pockets of protein kinases. These findings underscore its potential as a lead compound for developing novel anti-cancer therapies.

Moreover, the methyl group at position 5 plays a critical role in stabilizing the molecule's conformation and enhancing its pharmacokinetic profile. Studies have shown that this modification significantly improves the compound's bioavailability compared to its unsubstituted counterpart.

The fluorine atom in the fluorophenyl group also contributes to the molecule's electronic properties. Fluorine's electronegativity enhances the molecule's ability to form hydrogen bonds with target proteins, thereby increasing its binding affinity. This feature has been exploited in designing analogs with improved selectivity for specific kinase isoforms.

Another area of active research involves exploring the photophysical properties of this compound. Researchers have reported that it exhibits fluorescence under UV light due to its conjugated triazolopyrimidine system. This property could be harnessed for applications in fluorescence-based sensing and imaging technologies.

In conclusion, methyl 7-(4-fluorophenyl)-5-methyl-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate represents a promising candidate for drug development owing to its unique chemical structure and diverse biological activities. Continued research into its mechanism of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its clinical application in treating various diseases.